Cas no 887111-35-5 (1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester)
1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester
- 1-tert-butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate
- MFCD24541226
- SCHEMBL8266791
- E71899
- 887111-35-5
- 1-t-Butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate
- 1-(tert-Butyl) 2-ethyl 6-oxopiperidine-1,2-dicarboxylate
- 1-O-tert-butyl 2-O-ethyl 6-oxopiperidine-1,2-dicarboxylate
- WS-03083
- SY310015
- DB-406884
- MFCD26401475
- Ethyl (R)-1-Boc-6-oxopiperidine-2-carboxylate
-
- MDL: MFCD24541226
- Inchi: 1S/C13H21NO5/c1-5-18-11(16)9-7-6-8-10(15)14(9)12(17)19-13(2,3)4/h9H,5-8H2,1-4H3
- InChI Key: BUQJBQBPROMKID-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C(=O)CCCC1C(OCC)=O
Computed Properties
- Exact Mass: 271.14197277g/mol
- Monoisotopic Mass: 271.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 72.9Ų
1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM481987-100mg |
1-tert-butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate |
887111-35-5 | 95%+ | 100mg |
$115 | 2023-03-10 | |
| Chemenu | CM481987-250mg |
1-tert-butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate |
887111-35-5 | 95%+ | 250mg |
$203 | 2023-03-10 | |
| Chemenu | CM481987-1g |
1-tert-butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate |
887111-35-5 | 95%+ | 1g |
$399 | 2023-03-10 | |
| Chemenu | CM481987-5g |
1-tert-butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate |
887111-35-5 | 95%+ | 5g |
$1183 | 2023-03-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B943075-250mg |
1-(tert-Butyl) 2-ethyl 6-oxopiperidine-1,2-dicarboxylate |
887111-35-5 | ≥95% | 250mg |
¥936.00 | 2022-09-02 | |
| AstaTech | E71899-0.25/G |
1-TERT-BUTYL 2-ETHYL 6-OXOPIPERIDINE-1,2-DICARBOXYLATE |
887111-35-5 | 95% | 0.25g |
$245 | 2023-09-19 | |
| AstaTech | E71899-1/G |
1-TERT-BUTYL 2-ETHYL 6-OXOPIPERIDINE-1,2-DICARBOXYLATE |
887111-35-5 | 95% | 1g |
$489 | 2023-09-19 | |
| AstaTech | E71899-5/G |
1-TERT-BUTYL 2-ETHYL 6-OXOPIPERIDINE-1,2-DICARBOXYLATE |
887111-35-5 | 95% | 5g |
$1468 | 2023-09-19 | |
| eNovation Chemicals LLC | Y1261691-100mg |
1-tert-butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate |
887111-35-5 | 96% | 100mg |
$150 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1261691-250mg |
1-tert-butyl 2-ethyl 6-oxopiperidine-1,2-dicarboxylate |
887111-35-5 | 96% | 250mg |
$235 | 2023-09-04 |
1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester
1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester (CAS No. 887111-35-5): An Overview
1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester (CAS No. 887111-35-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a carboxylic acid functionality, and an ester group. These features contribute to its potential applications in various biological and therapeutic contexts.
The piperidine ring is a six-membered nitrogen-containing heterocycle that is widely used in the synthesis of bioactive molecules due to its structural flexibility and ability to form hydrogen bonds. The presence of the 6-oxo group introduces a ketone functionality, which can enhance the compound's reactivity and stability. The 1-(1,1-dimethylethyl) 2-ethyl ester substituents provide additional functional groups that can be modified to fine-tune the compound's properties for specific applications.
Recent studies have highlighted the potential of 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The researchers found that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.
In another study, published in the Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its potential as an anti-cancer agent. The results showed that 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester effectively induced apoptosis in cancer cells while exhibiting minimal cytotoxicity towards normal cells. This selective activity suggests that it could be developed into a targeted therapy for cancer treatment.
The structural diversity of 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester also makes it an attractive scaffold for drug discovery and development. Chemists can modify the substituents on the piperidine ring and the ester groups to optimize the compound's pharmacological properties. For example, altering the length and branching of the alkyl chains can affect solubility, lipophilicity, and metabolic stability.
In addition to its therapeutic potential, 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester has been studied for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional group diversity make it a valuable intermediate in organic synthesis. Researchers have utilized this compound to synthesize a range of bioactive molecules with diverse biological activities.
The synthesis of 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester typically involves multi-step processes that include ring formation, oxidation, and esterification reactions. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, a recent publication in the Tetrahedron Letters described an improved synthetic route that reduces reaction times and increases overall yields.
The safety profile of 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that it has low toxicity and good safety margins when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.
In conclusion, 1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester (CAS No. 887111-35-5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to explore its applications and optimize its properties for various medical uses.
887111-35-5 (1,2-Piperidinedicarboxylic acid, 6-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)